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Compound of Interest

Compound Name: 4-(Hydroxymethyl)azepan-2-one
Cat. No.: B7966937
Get Quote

Executive Summary & Chemical Context

4-(Hydroxymethyl)azepan-2-one represents a critical functionalized scaffold within the lactam
class.[1] Structurally, it consists of a seven-membered

-caprolactam ring substituted at the 4-position with a hydroxymethyl group (

).[1] Unlike simple caprolactam, which is primarily a monomer for Nylon-6 production, this
derivative serves as a versatile chiral intermediate in pharmaceutical synthesis, offering a
handle for further derivatization while maintaining the rigid stereochemical constraints of the
azepane ring.[1]

This guide addresses the specific physicochemical challenges posed by this molecule: high
polarity, hygroscopicity, and pH-dependent hydrolytic susceptibility.[1]

Chemical Identity[1][2][3]
o Systematic Name: 4-(Hydroxymethyl)azepan-2-one[1]

e Core Scaffold:
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-Caprolactam (Azepan-2-one)[1][2]

e Functional Group: Primary Alcohol (Hydroxymethyl)[1]

o Key Property: Amphiphilic with high aqueous solubility; weak UV chromophore.[1]

Physicochemical Properties: Solubility Profile

The solubility of 4-(Hydroxymethyl)azepan-2-one is governed by the interplay between the
polar amide bond (lactam) and the hydrophilic hydroxymethyl group.[1]

Theoretical & Observed Solubility

Based on Structure-Property Relationship (SPR) analysis of caprolactam derivatives, the
following solubility profile is established. The presence of the

group significantly increases the polar surface area (PSA) compared to the parent caprolactam.

[1]

. . Mechanistic
Solvent Class Solvent Example Solubility Rating .
Rationale

] Extensive H-bonding
Very High (>100 N
Aqueous Water (pH 7) network capability (3
mg/mL)
donors/acceptors).[1]

Solvation of both

Polar Protic Methanol, Ethanol High amide and hydroxyl
moieties.[1]
Dipole-dipole

Polar Aprotic DMSO, DMF High interactions; preferred

for stock solutions.[1]

Soluble, but
) ) concentration-
Chlorinated Dichloromethane Moderate
dependent; useful for
extraction.[1]
High lipophobicity
Non-Polar Hexane, Heptane Insoluble

prevents solvation.[1]
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Experimental Protocol: Visual Equilibrium Solubility

Standardized method for validating solubility limits.[1]

Preparation: Weigh 10 mg of analyte into a clear HPLC vial.

Addition: Add solvent in 10

L aliquots (starting volume).

Agitation: Vortex for 30 seconds; sonicate for 1 minute at ambient temperature (

).

Observation: Check for dissolution (clear solution).

Iteration: If undissolved, repeat addition until total volume reaches 1 mL (cutoff for
“insoluble™).

Quantification: If soluble, filter (0.22

m PTFE) and analyze filtrate by HPLC-UV/ELSD to confirm concentration.

Stability Profile: Degradation Pathways

The stability of 4-(Hydroxymethyl)azepan-2-one is defined by two primary vulnerabilities:
Lactam Hydrolysis and Alcohol Oxidation.[1]

Hydrolytic Stability (pH Dependent)
The seven-membered lactam ring is thermodynamically more stable than

-lactams (4-membered) but less stable than linear amides.[1]

» Acidic Conditions (pH < 3): Protonation of the carbonyl oxygen activates the amide bond,
leading to ring opening and formation of 4-(hydroxymethyl)-6-aminohexanoic acid.[1]

» Basic Conditions (pH > 10): Nucleophilic attack by hydroxide ions leads to irreversible ring
opening (saponification).[1]
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» Neutral/Physiological (pH 4-8): Highly stable.[1]

Oxidative Stability

The primary alcohol at position 4 is susceptible to oxidation by strong oxidants (e.g., Jones
reagent, permanganate) or prolonged exposure to air/light in solution, potentially yielding the
aldehyde or carboxylic acid derivative while leaving the lactam ring intact.[1]

Thermal Stability

e Solid State: Stable up to melting point.[1]
o Melt/Solution: At temperatures

, risk of Ring-Opening Polymerization (ROP) increases, especially in the presence of
catalytic acid/base or moisture.[1]

Visualization: Degradation & Analysis Workflows[1]
Degradation Pathway Diagram

The following diagram illustrates the divergent degradation pathways based on environmental
stress.

Ring Opening

(Acidic pH < 3)

Saponification
(Basic pH > 10)

Oxidation
(Primary Alcohol)

4-(Hydroxymethyl)-
6-aminohexanoic acid

4-(Hydroxymethyl) + OH-
azepan-2-one

[C]

——» 4-Formyl-azepan-2-one

Click to download full resolution via product page

Caption: Divergent degradation pathways showing ring-opening hydrolysis (Red) and functional
group oxidation (Yellow).[1]
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Analytical Workflow: Stability Indicating Method

Due to the weak UV absorbance of the lactam functionality (typically

nm), standard detection methods must be adapted.[1]

Sample Preparation

(1 mg/mL in H20O:ACN)

HPLC Separation
Column: C18 Polar-Embedded
Mobile Phase: 0.1% H3PO4 / ACN

Detection Strategy

e Preferred dentification

UV @ 210 nm ELSD / CAD LC-MS (ESI+)
(Low Sensitivity) (Universal Detection) [M+H]+ =144.1

Click to download full resolution via product page
Caption: Recommended analytical workflow prioritizing ELSD/MS due to weak chromophores.

Handling & Storage Protocols

To maintain the integrity of 4-(Hydroxymethyl)azepan-2-one during research and
development, the following protocols are mandatory.

Storage Conditions

e Temperature: Store at

(Refrigerated).
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o Atmosphere: Hygroscopic solid; store under Argon or Nitrogen atmosphere.[1] Use a
desiccator if inert gas is unavailable.[1]

o Container: Amber glass vials with PTFE-lined caps to prevent moisture ingress and
photodegradation.[1]

Handling Precautions

» Weighing: Perform weighing operations quickly to minimize moisture uptake (which causes
caking and weighing errors).[1]

o Solution Stability: Aqueous solutions should be prepared fresh. If storage is required, buffer
to pH 6.0-7.0 and freeze at

. Avoid storing in unbuffered water for >24 hours due to potential pH drift and autohydrolysis.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [4-(Hydroxymethyl)azepan-2-one: Technical Profile &
Characterization Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7966937/docs#4-hydroxymethyl-azepan-2-one-
technical-profile-characterization-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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